Cas no 65325-68-0 (Benzene,[(fluoromethyl)sulfinyl]-)

Benzene,[(fluoromethyl)sulfinyl]- is a fluorinated sulfinyl compound characterized by the presence of a fluoromethylsulfinyl group attached to a benzene ring. This structure imparts unique reactivity and potential utility in organic synthesis, particularly in electrophilic or nucleophilic substitution reactions. The sulfinyl group enhances polarity and may facilitate chiral induction in asymmetric synthesis, while the fluorine substituent can influence electronic properties and metabolic stability. Its applications may include use as an intermediate in pharmaceuticals, agrochemicals, or materials science, where controlled functionalization is critical. Handling requires standard precautions for organofluorine and sulfinyl compounds, including appropriate ventilation and protective equipment.

Benzene,[(fluoromethyl)sulfinyl]- structure

65325-68-0 structure

Product Name:Benzene,[(fluoromethyl)sulfinyl]-

CAS No:65325-68-0

MF:C₇H₇FOS

MW:158.193284273148

MDL:MFCD17013504

CID:525093

PubChem ID:325133

Update Time:2025-06-09

Benzene,[(fluoromethyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

- Benzene,[(fluoromethyl)sulfinyl]-
- fluoromethylsulfinylbenzene
- 1-(monofluoromethyl sulfinyl)benzene
- AC1L6VLM
- AG-G-45832
- CTK5C2557
- FLUOROMETHYL PHENYL SULFOXIDE
- fluoromethylsulphinyl benzene
- ghl.PD_Mitscher_leg0.486
- monofluoromethyl phenyl sulfoxide
- NSC293053
- SureCN778068
- MDL： MFCD17013504
- Inchi： 1S/C7H7FOS/c8-6-10(9)7-4-2-1-3-5-7/h1-5H,6H2
- InChI Key： TYZNITMSELMDCT-UHFFFAOYSA-N
- SMILES： S(CF)(C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 158.02021
Monoisotopic Mass: 158.02016418g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 121
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 36.3Å²

Experimental Properties

PSA: 17.07
LogP: 2.58690

Benzene,[(fluoromethyl)sulfinyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y0995384-10g	((fluoromethyl)sulfinyl)benzene	65325-68-0	95%	10g	$1500	2023-09-03
eNovation Chemicals LLC	Y0995384-1g	((fluoromethyl)sulfinyl)benzene	65325-68-0	95%	1g	$500	2025-02-25
eNovation Chemicals LLC	Y0995384-1g	((fluoromethyl)sulfinyl)benzene	65325-68-0	95%	1g	$500	2025-02-27
eNovation Chemicals LLC	Y0995384-1g	((fluoromethyl)sulfinyl)benzene	65325-68-0	95%	1g	$500	2024-08-02